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Compound of Interest

Compound Name: 2-Chlorobenzaldehyde

Cat. No.: B119727

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive chemical compounds like 2-
Chlorobenzaldehyde. This guide provides immediate, essential safety protocols, operational
plans, and disposal information to foster a secure and efficient research environment.

Chemical Identifier and Physical Properties

Property Value References
CAS Number 89-98-5 [11[2][3][4]
Molecular Formula C7H5CIO [2][3]
Molecular Weight 140.57 g/mol [2][3]
Appearance Colorless to light yellow liquid [2][5]

Boiling Point 209 - 215 °C (408 - 419 °F) [2][4]

Melting Point 9-11°C (48 - 52 °F) [4]

Flash Point 88 °C (190.4 °F) (Closed Cup) [2]

Density 1.248 glcm3 at 25 °C [1][4]

Vapor Density 4.84 - 4.86 (air = 1) [1][6]

Hazard Identification and GHS Classification
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Hazard Class

Category

Hazard Statement

Flammable Liquids

Category 4

Combustible liquid[3]

Skin Corrosion/Irritation

Category 1B

Causes severe skin burns and

eye damage|3]

Serious Eye Damage/Eye

Irritation

Category 1

Causes serious eye damage[1]

[3]

Acute Toxicity, Oral

Category 5

May be harmful if swallowed[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety.

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield (8-inch minimum).

[7]

Protects against splashes and
vapors that can cause severe

eye damage.[1][2]

Hand Protection

Chemical-resistant gloves.[2]

[8] Inspect gloves prior to use.

[7]

Prevents skin contact which

can cause severe burns.[1][3]

Skin and Body Protection

Lab coat, corrosion-proof
clothing, or a full suit for large
spills.[2][8]

Protects skin from accidental

contact and splashes.

Respiratory Protection

Use in a well-ventilated area.
[3] If ventilation is inadequate
or vapors/aerosols are
generated, use a
NIOSH/MSHA approved
respirator with an organic

vapor cartridge.[1][2][3]

Prevents inhalation of harmful
vapors which can cause

respiratory tract irritation.[7]

Operational Plan: Step-by-Step Handling Procedure
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This protocol outlines the safe handling of 2-Chlorobenzaldehyde in a laboratory setting.

e Preparation:

[¢]

Ensure a safety shower and eyewash station are readily accessible and operational.[2][3]

[¢]

Work within a certified chemical fume hood to ensure adequate ventilation.[3]

[e]

Assemble all necessary equipment and reagents before handling the chemical.

o

Don the appropriate personal protective equipment as specified in the table above.

e Handling:

[¢]

Ground all equipment to prevent static discharge, as the material is combustible.[2]

[e]

Keep away from heat, open flames, and other sources of ignition.[2][3][8]

o

Avoid direct contact and inhalation of vapors.[2][7]

[¢]

When transferring, pour slowly to minimize splashing. Use a funnel where appropriate.

[¢]

Keep the container tightly closed when not in use.[2][7][8]
e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[4][6]

o Clean the work area, decontaminating any surfaces that may have come into contact with
the chemical.

o Remove and properly store or dispose of contaminated PPE.[7]

Emergency Procedures
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Situation Action

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if
Eye Contact i )

present and easy to do.[1][6][8] Seek immediate

medical attention from an ophthalmologist.[1][8]

Immediately remove all contaminated clothing.
) [1][6] Wash the affected area with large amounts
Skin Contact )
of water for at least 15 minutes.[8] Seek

immediate medical attention.[1][2]

Move the victim to fresh air.[1][8] If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[2]

Do NOT induce vomiting.[3][6][8] Rinse mouth
Ingestion with water and give plenty of water to drink.[8]

Seek immediate medical attention.[1][8]

For small spills, absorb with an inert dry material
and place in a suitable container for disposal.[2]

Spil For large spills, evacuate the area, eliminate
ignition sources, and contain the spill.[2][9] Use
a self-contained breathing apparatus and full

protective suit.[2]

Storage and Disposal Plan

Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, strong bases, and strong reducing agents.[3]

o Keep containers tightly closed and protected from light and air.[3][9] May be stored under
nitrogen.[8]

o Store in a designated corrosives area.[3]
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Disposal:
» Dispose of waste in accordance with local, state, and federal regulations.

e This combustible material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[5][7]

e Do not mix with other waste.[4]
o Contaminated packaging should be disposed of as unused product.[5][7]

Workflow for Safe Handling of 2-Chlorobenzaldehyde
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Workflow for Safe Handling of 2-Chlorobenzaldehyde

1. Preparation Phase

Don Appropriate PPE

Verify Fume Hood Operation

Check Safety Shower/Eyewash

Proceed to Handling

2. Handling Phase

Ground Equipment

Transfer Chemical

Keep Container Closed

Handling Complete

3. Post-Handling Phase
A4
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y
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Dispose of Contaminated PPE
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Caption: This diagram outlines the procedural workflow for safely handling 2-
Chlorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
2-Chlorobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119727#personal-protective-equipment-for-handling-
2-chlorobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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